2-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]-1,2-benzisothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 1,1-dioxo-2-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]-1,2-benzothiazol-3-one
• InChI: InChI=1S/C14H4F7NO3S/c15-8-7(14(19,20)21)9(16)11(18)12(10(8)17)22-13(23)5-3-1-2-4-6(5)26(22,24)25/h1-4H
• InChI Key: RRBMCCAHFZDGNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)C3=C(C(=C(C(=C3F)F)C(F)(F)F)F)F
• Molecular Formula: C14H4F7NO3S
• Molecular Weight: 399.24 g/mol

Description

The compound is a benzisothiazolone derivative with a tetrafluoro-trifluoromethylphenyl group attached. Benzisothiazolones are a class of organic compounds containing a benzene fused to an isothiazolone. The tetrafluoro-trifluoromethylphenyl group is a type of aryl group, which is a functional group derived from simple aromatic rings.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through nucleophilic aromatic substitution reactions or palladium-catalyzed cross-coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely show the benzisothiazolone core structure with the tetrafluoro-trifluoromethylphenyl group attached. The presence of fluorine atoms would likely influence the electronic properties of the molecule, potentially affecting its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the tetrafluoro-trifluoromethylphenyl group) would influence properties like solubility, melting point, and boiling point.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound to prevent exposure and ensure safety.